4-(4-isopropoxyphenyl)pyrimidine

• IUPAC Name: 4-(4-propan-2-yloxyphenyl)pyrimidine
• InChI: InChI=1S/C13H14N2O/c1-10(2)16-12-5-3-11(4-6-12)13-7-8-14-9-15-13/h3-10H,1-2H3
• InChI Key: SCXVXKCQVWOOGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NC=NC=C2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

4-(4-Isopropoxyphenyl)pyrimidine is a chemical compound belonging to the class of pyrimidine derivatives. Pyrimidine is a fundamental aromatic heterocycle central to medicinal chemistry, serving as a key scaffold in the development of novel therapeutic agents. Compounds based on the pyrimidine structure, similar to this one, are frequently investigated for their potential biological activity and their ability to interact with specific cellular targets. Research into structurally related pyrimidine and pyridine compounds has shown significant promise in the field of enzyme inhibition . For instance, certain pyrimidine derivatives have been designed and synthesized as potent and selective inhibitors of Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell receptor signaling pathways . This makes such compounds valuable tools for researching the treatment of autoimmune diseases and hematological cancers. The specific structure of 4-(4-isopropoxyphenyl)pyrimidine, featuring a pyrimidine ring linked to a phenyl ring with an isopropoxy substituent, suggests its potential utility in structure-activity relationship (SAR) studies. Researchers can use this compound to explore how variations in the core scaffold and substituents affect binding affinity and selectivity towards a target of interest. It serves as a crucial building block in organic synthesis and drug discovery programs aimed at developing new small-molecule inhibitors. Our product is supplied with high purity to ensure consistency and reliability in your experimental results. This product is intended for research and development purposes in a controlled laboratory environment. It is For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should handle all chemicals with appropriate safety precautions.

Synthetic Strategies and Methodologies for 4 4 Isopropoxyphenyl Pyrimidine and Related Analogues

Classical and Modern Synthetic Approaches to Pyrimidine (B1678525) Ring Construction

The pyrimidine core is a fundamental heterocycle in numerous biologically active compounds. growingscience.com Its synthesis has been a subject of extensive research, leading to the development of a wide array of methods, from traditional condensation reactions to more contemporary multi-component and cross-coupling strategies.

Condensation Reactions for Pyrimidine Core Formation

The most traditional and widely used method for pyrimidine synthesis is the Principal Synthesis, which involves the condensation of a 1,3-dicarbonyl compound or its equivalent with an amidine or a related species. nih.govresearchgate.net This approach allows for the direct formation of the pyrimidine ring in a single cyclization step.

For instance, the reaction of a chalcone (B49325) with guanidine (B92328) hydrochloride in the presence of a base like sodium hydroxide (B78521) is a common route to substituted pyrimidines. nih.gov The chalcone, an α,β-unsaturated ketone, acts as the three-carbon component, while guanidine provides the N-C-N fragment necessary for ring closure. The reaction proceeds through a Michael addition followed by an intramolecular condensation and dehydration to yield the aromatic pyrimidine ring.

Another classical approach involves the condensation of β-enaminones with various reagents. orientjchem.org These versatile intermediates can be cyclized with different partners to afford a range of substituted pyrimidines.

While these classical methods are robust and have been used for over a century, they sometimes require harsh reaction conditions and can lead to the formation of byproducts, necessitating extensive purification. researchgate.net

Multi-Component Reaction Strategies (MCRs) in Pyrimidine Synthesis

Multi-component reactions (MCRs) have emerged as a powerful tool in modern organic synthesis, allowing for the construction of complex molecules in a single step from three or more starting materials. nih.govacs.orgorganic-chemistry.org This approach offers significant advantages in terms of efficiency, atom economy, and the ability to generate large libraries of compounds for screening purposes. organic-chemistry.org

Several MCRs have been developed for the synthesis of pyrimidines. One notable example is the iridium-catalyzed reaction of amidines with up to three different alcohols. nih.govacs.orgorganic-chemistry.org This sustainable method proceeds through a sequence of condensation and dehydrogenation steps, yielding highly substituted pyrimidines with excellent regioselectivity. nih.govacs.org The reaction tolerates a wide range of functional groups, making it a versatile tool for the synthesis of diverse pyrimidine derivatives. organic-chemistry.org

Another MCR strategy involves the three-component coupling of enamines, triethyl orthoformate, and ammonium (B1175870) acetate, catalyzed by zinc chloride, to produce 4,5-disubstituted pyrimidines. organic-chemistry.org This method provides a straightforward route to pyrimidines that might be difficult to access through traditional methods.

The Biginelli reaction, a well-known MCR, can also be adapted for pyrimidine synthesis, although it more commonly produces dihydropyrimidines. Modifications of this reaction, however, can lead to the formation of fully aromatic pyrimidine rings.

Cross-Coupling Reactions for Aryl-Pyrimidine Linkage

Palladium-catalyzed cross-coupling reactions, such as the Suzuki, Stille, and Negishi reactions, have become indispensable tools for the formation of carbon-carbon bonds, including the linkage of aryl groups to heterocyclic cores like pyrimidine. nih.govnih.govelsevierpure.comacs.org These reactions offer a high degree of functional group tolerance and allow for the precise introduction of substituents at specific positions on the pyrimidine ring.

The Suzuki coupling, in particular, has been widely employed for the arylation of halopyrimidines. nih.govacs.org This reaction involves the coupling of a halopyrimidine with an arylboronic acid in the presence of a palladium catalyst and a base. The reactivity of the halogen atom on the pyrimidine ring follows the order I > Br > Cl, and the position of the halogen also influences the reaction rate, with positions 4 and 6 generally being more reactive than position 2. acs.org

Nickel-catalyzed cross-coupling reactions have also been developed for the arylation of chloropyrimidines, offering a more cost-effective alternative to palladium catalysis. nih.gov Electrochemical methods employing a sacrificial iron anode and a nickel catalyst have been shown to be effective for the cross-coupling of 4-amino-6-chloropyrimidines with aryl halides. nih.gov

Introduction of the Isopropoxyphenyl Substituent

The second key aspect of synthesizing 4-(4-isopropoxyphenyl)pyrimidine is the introduction of the 4-isopropoxyphenyl group. This can be achieved either by forming the isopropoxy group on a pre-existing hydroxyphenylpyrimidine scaffold or by attaching the entire 4-isopropoxyphenyl moiety to the pyrimidine ring.

Etherification and Alkylation Routes to the Isopropoxy Group

The Williamson ether synthesis is a classic and reliable method for forming ethers. wikipedia.orgjk-sci.commasterorganicchemistry.comyoutube.comlibretexts.org This reaction involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide in an SN2 reaction. wikipedia.orgmasterorganicchemistry.comlibretexts.org

In the context of 4-(4-isopropoxyphenyl)pyrimidine synthesis, this would involve the reaction of 4-(4-hydroxyphenyl)pyrimidine with an isopropyl halide (e.g., 2-bromopropane (B125204) or 2-iodopropane) in the presence of a base. The base, such as sodium hydride or potassium carbonate, deprotonates the phenolic hydroxyl group to form the more nucleophilic phenoxide, which then attacks the isopropyl halide to form the desired isopropoxy ether linkage. jk-sci.com The choice of solvent is crucial, with polar aprotic solvents like DMF or DMSO often being used to facilitate the SN2 reaction. jk-sci.com

Strategies for Attaching the 4-Isopropoxyphenyl Moiety to the Pyrimidine Ring

An alternative and often more convergent approach is to synthesize the 4-isopropoxyphenyl moiety first and then attach it to the pyrimidine ring. This is typically achieved using a cross-coupling reaction.

The key intermediate for this strategy is a 4-isopropoxyphenyl-containing organometallic reagent, most commonly 4-isopropoxyphenylboronic acid. This boronic acid can be prepared through various methods, often starting from 4-bromoanisole (B123540) or a similar precursor. nih.govresearchgate.netnih.govgoogle.comchemicalbook.com

Once the 4-isopropoxyphenylboronic acid is obtained, it can be coupled with a halopyrimidine (e.g., 4-chloropyrimidine (B154816) or 4-bromopyrimidine) using a Suzuki cross-coupling reaction. nih.govacs.org As mentioned previously, this palladium-catalyzed reaction is highly efficient for forming the aryl-pyrimidine bond.

The following table summarizes some of the key reactions and reagents involved in the synthesis of 4-(4-isopropoxyphenyl)pyrimidine and its analogues.

Reaction Type	Key Reagents	Purpose
Pyrimidine Ring Formation
Condensation	1,3-Dicarbonyl compounds, Amidines	Forms the core pyrimidine ring.
Multi-Component Reaction	Alcohols, Amidines, Iridium catalyst	Efficiently builds a substituted pyrimidine ring.
Suzuki Cross-Coupling	Halopyrimidine, Arylboronic acid, Palladium catalyst	Attaches an aryl group to the pyrimidine ring.
Isopropoxyphenyl Group Introduction
Williamson Ether Synthesis	4-Hydroxyphenylpyrimidine, Isopropyl halide, Base	Forms the isopropoxy ether linkage.
Suzuki Cross-Coupling	4-Chloropyrimidine, 4-Isopropoxyphenylboronic acid, Palladium catalyst	Attaches the entire 4-isopropoxyphenyl group.

Derivatization and Functionalization of the Pyrimidine Scaffold

The versatility of the pyrimidine ring allows for extensive derivatization and functionalization, enabling the synthesis of a diverse array of analogues with tailored properties. scispace.comnumberanalytics.com

Regioselective Substitutions on the Pyrimidine Core (e.g., C2, C4, C5, C6)

The pyrimidine ring is electron-deficient, which facilitates nucleophilic aromatic substitution (SNAr) reactions, particularly at the halogenated positions. acs.orgresearchgate.net The reactivity of the different positions on the pyrimidine ring generally follows the order C4(6) > C2 > C5. acs.org This predictable reactivity allows for regioselective substitutions.

For instance, in 2,4-dichloropyrimidines, nucleophilic attack is highly favored at the C4 position. researchgate.net This has been demonstrated in reactions with various nucleophiles, including amines, where the C4-substituted product is predominantly formed. acs.orgresearchgate.net Palladium-catalyzed amination of 6-aryl-2,4-dichloropyrimidine also shows a strong preference for C4 substitution. acs.org

Functionalization at the C5 and C6 positions can also be achieved. For example, a deconstruction-reconstruction strategy allows for the conversion of pyrimidines into other nitrogen heterocycles, with the potential to introduce substituents at the C5 or C2 positions. nih.gov Additionally, electrophilic substitution reactions such as halogenation and nitration have been demonstrated on thieno[2,3-d]pyrimidines, primarily occurring at the 6-position. growingscience.com

A study on C-nucleophilic substitution at the C4-position of pyrimidine nucleosides involved treating C4-(1,2,4-triazol-1-yl) pyrimidine nucleosides with various carbon nucleophiles to produce novel nucleosides. nih.gov This methodology was also extended to the C6-position of 2'-deoxyguanosine. nih.gov

Introduction of Additional Heterocyclic and Aromatic Moieties

The pyrimidine scaffold can be further elaborated by introducing additional heterocyclic and aromatic rings, leading to compounds with potentially enhanced biological activities. nih.gov This can be achieved through various synthetic strategies.

One approach involves the cyclization of a chalcone with guanidine hydrochloride to yield pyrimidine derivatives bearing multiple aromatic substituents. nih.gov Another method describes the synthesis of pyrimidine-fused quinolines through a one-pot copper-catalyzed reaction of 6-aminouracils with 2-bromobenzaldehydes or 2-bromobenzyl bromides. nih.gov

Furthermore, the introduction of a second aromatic ring at the 2-position of a pyrimidine core via a hydrazine (B178648) linker has been explored to enhance the hydrophobic character of the resulting molecule. nih.gov The synthesis of pyrimidine-5-carbonitrile derivatives has also been achieved through the reaction of an aldehyde, malononitrile, and benzamidine (B55565) hydrochloride. growingscience.com

Optimization of Reaction Conditions and Yields

Optimizing reaction conditions is critical for achieving high yields and purity in the synthesis of pyrimidine derivatives. Key parameters that are often fine-tuned include the catalytic system, solvent, and temperature. researchgate.netresearchgate.net

Catalytic Systems in Pyrimidine Synthesis (e.g., ZnCl2-catalyzed, Cu-catalyzed)

Various catalytic systems have been developed to improve the efficiency of pyrimidine synthesis.

Zinc Chloride (ZnCl2)-catalyzed reactions: ZnCl2 has been effectively used as a catalyst in a four-component protocol for synthesizing polysubstituted pyridine (B92270) derivatives, which are structurally related to pyrimidines. jsynthchem.com This method offers high yields in a relatively short reaction time. jsynthchem.com

Copper (Cu)-catalyzed reactions: Copper catalysts have proven useful in several pyrimidine syntheses. For example, CuCl2 has been employed in the ligand-free synthesis of pyrimidine-fused quinolines. nih.gov Additionally, a "Grindstone Chemistry Technique" using CuCl2·2H2O has been developed for the efficient and eco-friendly synthesis of dihydropyrimidinones. researchgate.net

Solvent Effects and Temperature Control in Synthetic Protocols

The choice of solvent and the control of reaction temperature are crucial for optimizing the synthesis of pyrimidine derivatives. worldscientificnews.com The solubility of pyrimidine derivatives varies significantly in different organic solvents, and solubility generally increases with temperature. worldscientificnews.com

In one study, methanol (B129727) was identified as the optimal solvent for a particular pyrimidine synthesis, resulting in a high yield of 86.74% at room temperature. researchgate.net In another instance, a mixture of water and ethanol (B145695) was found to improve the synthesis of an indole-3-carbaldehyde derivative. researchgate.net Temperature also plays a significant role; while higher temperatures can increase reaction rates, they may not always be sufficient to achieve high yields in the absence of a catalyst. nih.gov Theoretical studies have shown that temperature increases the reaction rate for the formation of pyrido[2,3-d]pyrimidines, but the uncatalyzed reaction still results in only trace amounts of the product. nih.gov

Green Chemistry Approaches and Sustainable Synthetic Practices

In recent years, there has been a significant shift towards the development of green and sustainable methods for synthesizing pyrimidines. rasayanjournal.co.injmaterenvironsci.com These approaches aim to minimize or eliminate the use of hazardous solvents and reagents, reduce waste, and improve energy efficiency. rasayanjournal.co.injmaterenvironsci.com

Key green chemistry strategies include:

Catalysis: The use of catalysts, as discussed previously, can lead to shorter reaction times, higher yields, and simpler workup procedures. rasayanjournal.co.in

Microwave-assisted synthesis: This technique can significantly reduce reaction times and improve yields. rasayanjournal.co.in

Solvent-free reactions: Conducting reactions without a solvent, for example, through mechanical grinding (mechanochemistry), is an environmentally friendly approach that can lead to high yields in short reaction times. researchgate.netnih.gov

Ultrasonic synthesis: The use of ultrasound can also accelerate reactions and improve yields. jmaterenvironsci.com

Multicomponent reactions (MCRs): MCRs, where three or more reactants combine in a single pot to form the product, are highly efficient and atom-economical. rasayanjournal.co.injmaterenvironsci.com

Use of green solvents: Water and ionic liquids are being explored as environmentally benign alternatives to traditional organic solvents. rasayanjournal.co.injmaterenvironsci.com

These green methodologies not only offer environmental and economic benefits but also contribute to the development of more efficient and sustainable processes for producing valuable pyrimidine compounds. rasayanjournal.co.in

Synthetic Pathways for Specific 4-(4-Isopropoxyphenyl)pyrimidine Derivatives and Related Scaffolds

This section explores the synthetic routes to various heterocyclic systems fused with a pyrimidine ring and bearing an isopropoxyphenyl substituent.

Synthesis of Triazolopyrimidine Analogues Incorporating Isopropoxyphenyl Groups

The synthesis of nih.govnih.govresearchgate.nettriazolo[1,5-a]pyrimidines is a key focus in the development of novel therapeutic agents. One notable approach involves the treatment of 5-chloro-6-(trifluorophenyl)-N-fluoroalkyl nih.govnih.govresearchgate.nettriazolo[1,5-a]pyrimidin-7-amine with alcohols, thiols, or alkylamines to generate a diverse range of final compounds. nih.gov For optimal activity, structure-activity relationship (SAR) studies have indicated the necessity of a (1S)-2,2,2-trifluoro-1-methylethylamino or a 2,2,2-trifluoroethylamino group at the 5-position. nih.gov Furthermore, the presence of two fluoro atoms on the phenyl ring, ortho to the triazolopyrimidine core, is crucial for high potency. nih.gov The para position of the phenyl ring relative to the core is best substituted with an oxygen linkage followed by a three-methylene unit and an alkylamino or a hydroxy group. nih.gov

Another versatile method for creating pyrazolo-[4,3-e] nih.govnih.govresearchgate.nettriazolopyrimidine derivatives involves a multi-step sequence. nih.gov This process starts with the reaction of p-pyridine carboxaldehyde with arylhydrazines to form hydrazones. nih.gov These intermediates are then chlorinated using N-chlorosuccinimide (NCS) to yield hydrazonoyl chlorides. nih.gov Subsequent reaction with dicyanomalonate in the presence of sodium ethoxide leads to the formation of 5-aminopyrazolo-4-carbonitriles. nih.gov These are then reacted with ethyl orthoformate to produce formimidic esters. nih.gov Finally, cyclization is achieved by treating the appropriate hydrazone with ferric chloride in ethanol. nih.gov

Starting Material	Reagents/Conditions	Intermediate(s)	Final Product Class	Ref
5-chloro-6-(trifluorophenyl)-N-fluoroalkyl nih.govnih.govresearchgate.nettriazolo[1,5-a]pyrimidin-7-amine	Alcohol, thiol, or alkylamine	---	Substituted nih.govnih.govresearchgate.nettriazolo[1,5-a]pyrimidines	nih.gov
p-Pyridine carboxaldehyde	1. Arylhydrazine 2. NCS 3. Dicyanomalonate, EtONa 4. Ethyl orthoformate 5. Ferric chloride, ethanol	Hydrazones, Hydrazonoyl chlorides, 5-Aminopyrazolo-4-carbonitriles, Formimidic esters	Pyrazolo-[4,3-e] nih.govnih.govresearchgate.nettriazolopyrimidines	nih.gov

Synthetic Routes to Pyrazolo[1,5-a]pyrimidine (B1248293) Derivatives with Isopropoxyphenyl Moieties

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives can be achieved through various strategies, often involving cyclization and condensation reactions. rsc.org One common method begins with the reaction of 5-amino-3-methylpyrazole with diethyl malonate in the presence of a base like sodium ethanolate (B101781) to form 2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol. nih.gov This diol can then be chlorinated using phosphorus oxychloride to yield 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine, a key intermediate for further functionalization. nih.gov

Microwave-assisted synthesis has emerged as a rapid and efficient method for producing 3,6-disubstituted or 3-substituted pyrazolo[1,5-a]pyrimidines. byu.edu This three-step process, completed in about an hour, starts with the reaction of dimethylformamide-dimethylacetal with aryl acetonitriles. byu.edu This is followed by treatment with hydrazine hydrobromide and subsequent reaction with either 1,1,3,3-tetramethoxypropane (B13500) or a 2-aryl-substituted malondialdehyde. byu.edu

Chemoselective synthesis allows for the targeted production of specific isomers. For instance, the condensation of isoflavones with 3-aminopyrazole (B16455) can yield either 5,6-diarylpyrazolo[1,5-a]pyrimidines under microwave irradiation or 6,7-diarylpyrazolo[1,5-a]pyrimidines through conventional heating. nih.gov

Starting Material	Reagents/Conditions	Intermediate(s)	Final Product Class	Ref
5-Amino-3-methylpyrazole	1. Diethyl malonate, Sodium ethanolate 2. Phosphorus oxychloride	2-Methylpyrazolo[1,5-a]pyrimidine-5,7-diol	5,7-Dichloro-2-methylpyrazolo[1,5-a]pyrimidine	nih.gov
Aryl acetonitriles	1. Dimethylformamide-dimethylacetal (microwave) 2. H₂NNH₂·HBr (microwave) 3. 1,1,3,3-Tetramethoxypropane or 2-aryl-substituted malondialdehyde (microwave)	---	3,6-Disubstituted or 3-substituted pyrazolo[1,5-a]pyrimidines	byu.edu
Isoflavone	3-Aminopyrazole; Microwave irradiation or conventional heating	---	5,6-Diarylpyrazolo[1,5-a]pyrimidines or 6,7-Diarylpyrazolo[1,5-a]pyrimidines	nih.gov

Synthesis of Thieno[2,3-d]pyrimidine (B153573) Derivatives Containing Isopropoxyphenyl Substitution

The construction of the thieno[2,3-d]pyrimidine core often starts from a substituted thiophene (B33073). A general route involves the use of methyl 2-aminothiophene-3-carboxylate. ijacskros.com For example, heating a mixture of methyl 2-aminothiophene-3-carboxylate and urea (B33335) leads to the formation of thieno[2,3-d]pyrimidine-2,4-diol. ijacskros.com This intermediate can be further modified, for instance, by chlorination with phosphoryl chloride to produce 4-chlorothieno[2,3-d]pyrimidines. nih.gov These chloro-derivatives serve as versatile precursors for nucleophilic substitution reactions with various amines to yield 4-alkylamino- and 4-arylaminothieno[2,3-d]pyrimidines. nih.gov

Alternatively, 2-aminothiophene-3-carbonitriles can be reacted with chloroformamidine (B3279071) hydrochloride to synthesize thieno[2,3-d]pyrimidines. nih.gov Another approach involves the cyclization of 2-acylaminothiophene-3-carboxamide derivatives with a base to produce 4-oxothieno[2,3-d]pyrimidines. nih.gov

Starting Material	Reagents/Conditions	Intermediate(s)	Final Product Class	Ref
Methyl 2-aminothiophene-3-carboxylate	1. Urea, heat 2. Phosphoryl chloride 3. Various amines	Thieno[2,3-d]pyrimidine-2,4-diol, 4-Chlorothieno[2,3-d]pyrimidines	4-Alkylamino- and 4-Arylaminothieno[2,3-d]pyrimidines	ijacskros.comnih.gov
2-Aminothiophene-3-carbonitriles	Chloroformamidine hydrochloride	---	Thieno[2,3-d]pyrimidines	nih.gov
2-Acylaminothiophene-3-carboxamide derivatives	Base	---	4-Oxothieno[2,3-d]pyrimidines	nih.gov

Preparation of Diaminopyrimidine Analogues with 4-Isopropoxyphenyl Substituents

The synthesis of 2,4-diaminopyrimidine (B92962) derivatives is often accomplished through sequential substitution reactions. A common starting material is 2,4,5-trichloropyrimidine (B44654), which undergoes nucleophilic substitution, typically at the C-4 position first, followed by the C-2 position. nih.gov

In a specific example, the synthesis of a series of 2,4-diarylaminopyrimidine derivatives was achieved through a multi-step process. nih.gov This involved the reduction of 1-iodo-2-nitrobenzene (B31338) to the corresponding aniline (B41778), which was then coupled with dimethylphosphine (B1204785) oxide. Separately, substituted p-nitrobenzoic acids were reduced to their amino counterparts. These fragments were then coupled to the 2,4,5-trichloropyrimidine core. nih.gov

Another strategy for creating diaminopyrimidine derivatives involves the O-arylsulfonylation of 2,6-diaminopyrimidin-4-ol. researchgate.net This reaction has been used to synthesize compounds like 2,6-diaminopyrimidin-4-ylnaphthalene-2-sulfonate and 2,6-diaminopyrimidin-4-yl-4-methylbenzene sulfonate. researchgate.net

Starting Material	Reagents/Conditions	Intermediate(s)	Final Product Class	Ref
2,4,5-Trichloropyrimidine	Sequential nucleophilic substitution with amines	---	2,4-Diaminopyrimidine derivatives	nih.gov
2,6-Diaminopyrimidin-4-ol	Naphthalene-2-sulfonyl chloride or 4-methylbenzene sulfonyl chloride	---	2,6-Diaminopyrimidin-4-yl sulfonates	researchgate.net

Advanced Spectroscopic and Structural Characterization in Research

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Assignment

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for determining the structure of organic molecules in solution. It provides detailed information about the chemical environment of individual atoms, primarily hydrogen (¹H) and carbon (¹³C).

¹H NMR and ¹³C NMR Chemical Shift Analysis

¹H NMR Spectroscopy would be used to identify the number and types of hydrogen atoms in 4-(4-isopropoxyphenyl)pyrimidine. The expected spectrum would show distinct signals for the aromatic protons on both the pyrimidine (B1678525) and phenyl rings, as well as signals for the isopropoxy group. The chemical shift (δ) of each signal, its integration (the area under the signal), and its splitting pattern (multiplicity) would provide crucial information. For instance, the methine proton of the isopropoxy group would appear as a septet, while the adjacent methyl protons would be a doublet. The protons on the pyrimidine ring would exhibit characteristic shifts and coupling patterns, allowing for their precise assignment.

¹³C NMR Spectroscopy complements ¹H NMR by providing information about the carbon skeleton of the molecule. Each unique carbon atom in 4-(4-isopropoxyphenyl)pyrimidine would produce a distinct signal in the ¹³C NMR spectrum. The chemical shifts would indicate the type of carbon (e.g., aromatic, aliphatic, attached to an oxygen atom). For example, the carbons of the pyrimidine ring would resonate at different frequencies than those of the phenyl ring, and the carbons of the isopropoxy group would have characteristic upfield shifts.

Despite the theoretical expectations, specific, experimentally-derived ¹H and ¹³C NMR data tables for 4-(4-isopropoxyphenyl)pyrimidine are not available in the surveyed scientific literature.

Two-Dimensional NMR Techniques (e.g., COSY, HSQC, HMBC) for Connectivity Elucidation

To definitively establish the connectivity of atoms within the molecule, two-dimensional (2D) NMR experiments are indispensable.

COSY (Correlation Spectroscopy) would reveal proton-proton (¹H-¹H) coupling networks. For 4-(4-isopropoxyphenyl)pyrimidine, COSY would show correlations between adjacent protons, for example, between the methine and methyl protons of the isopropoxy group, and between adjacent protons on the aromatic rings.

HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton and carbon atoms (¹H-¹³C). This experiment would definitively link each proton signal in the ¹H NMR spectrum to its corresponding carbon signal in the ¹³C NMR spectrum.

HMBC (Heteronuclear Multiple Bond Correlation) provides information about longer-range (typically 2-3 bond) correlations between protons and carbons. This is particularly powerful for connecting different parts of the molecule. For instance, HMBC could show a correlation between the protons of the phenyl ring and the pyrimidine ring carbon to which it is attached, confirming the link between the two ring systems. It would also show correlations between the isopropoxy protons and the phenyl ring carbons.

While these 2D NMR techniques are standard for structural elucidation, no published studies were found that report their application to 4-(4-isopropoxyphenyl)pyrimidine.

Mass Spectrometry (MS) for Molecular Weight and Fragmentation Pattern Analysis

Mass spectrometry (MS) is a powerful technique used to determine the molecular weight of a compound and to gain structural information from its fragmentation patterns. In an MS experiment, the molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting molecular ion and its fragments are measured. This would allow for the confirmation of the molecular formula of 4-(4-isopropoxyphenyl)pyrimidine (C₁₃H₁₄N₂O).

High-Resolution Mass Spectrometry (HRMS) for Exact Mass Determination

High-Resolution Mass Spectrometry (HRMS) provides a very precise measurement of the molecular weight, often to four or more decimal places. This high precision allows for the unambiguous determination of the elemental composition of the molecule, as very few combinations of atoms will have the same exact mass. For 4-(4-isopropoxyphenyl)pyrimidine, HRMS would be used to confirm its molecular formula by comparing the experimentally measured exact mass to the theoretically calculated mass. No specific HRMS data for this compound has been reported in the available literature.

Infrared (IR) Spectroscopy for Functional Group Identification

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies, which correspond to the vibrations of chemical bonds. The IR spectrum of 4-(4-isopropoxyphenyl)pyrimidine would be expected to show characteristic absorption bands for:

C-H stretching vibrations in the aromatic rings and the aliphatic isopropoxy group.

C=C and C=N stretching vibrations within the aromatic pyrimidine and phenyl rings.

C-O stretching vibrations of the ether linkage in the isopropoxy group.

While IR spectra for the parent pyrimidine molecule are well-documented, a specific experimental IR spectrum for 4-(4-isopropoxyphenyl)pyrimidine is not available in the public domain.

X-ray Crystallography for Solid-State Structure Determination

Conformational Analysis and Intermolecular Interactions from Crystal Structures

No specific data is available for 4-(4-isopropoxyphenyl)pyrimidine.

Computational and Theoretical Investigations of 4 4 Isopropoxyphenyl Pyrimidine Systems

Quantum Chemical Calculations for Electronic Structure and Reactivity

Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule. These methods, particularly Density Functional Theory (DFT), are used to predict molecular structure, stability, and reactivity.

Density Functional Theory (DFT) Studies on Reaction Mechanisms and Energetics

No dedicated studies on the reaction mechanisms or energetics of 4-(4-isopropoxyphenyl)pyrimidine using DFT were found. While DFT has been extensively applied to various other pyrimidine (B1678525) derivatives to elucidate reaction pathways, such as in the synthesis of fused pyrimidine systems like 4-(aryl)-benzo nih.govnih.govimidazo[1,2-a]pyrimidine-3-carbonitriles mdpi.com or to study the properties of selenadiazolopyrimidine derivatives semanticscholar.orgresearchgate.net, this specific analysis for the target compound is not present in the reviewed literature. These studies confirm the utility of DFT for predicting geometric properties and reaction energetics in related heterocyclic systems but provide no specific data for 4-(4-isopropoxyphenyl)pyrimidine. mdpi.comsemanticscholar.orgresearchgate.net

Molecular Orbital Analysis and Charge Distribution

Analysis of frontier molecular orbitals (HOMO-LUMO) and charge distribution (e.g., Mulliken or Natural Bond Orbital analysis) is crucial for predicting a molecule's reactivity and intermolecular interactions. Searches for these specific analyses on 4-(4-isopropoxyphenyl)pyrimidine did not yield any results. For context, such calculations are routinely published for other novel heterocyclic compounds to understand their electronic properties and potential as, for example, anticancer agents or materials for electronic devices. nih.govnih.gov However, the specific HOMO-LUMO energy gap, orbital visualizations, and atomic charge distributions for 4-(4-isopropoxyphenyl)pyrimidine remain uncharacterized in public research.

Molecular Modeling and Simulation Techniques

These techniques are employed to study the dynamic behavior of molecules and their interactions with biological macromolecules, providing insights that are often inaccessible through experimental methods alone.

Molecular Dynamics (MD) Simulations for Conformational Sampling

MD simulations are powerful tools for exploring the conformational landscape of molecules. No studies reporting MD simulations for the conformational sampling of 4-(4-isopropoxyphenyl)pyrimidine were identified. Research in this area tends to focus on the dynamics of larger systems, such as pyrimidine derivatives binding to protein targets like DNA-Topoisomerase I or Dengue Virus NS5-RdRp, or on the conformational changes within the proteins themselves upon ligand binding. nih.govnih.govmdpi.com The intrinsic flexibility and preferred conformations of the isolated 4-(4-isopropoxyphenyl)pyrimidine molecule have not been a subject of published MD studies.

Homology Modeling for Target Protein Structure Prediction

Homology modeling is a computational method used to predict the three-dimensional structure of a protein when its amino acid sequence is known, but its experimental structure is not. nih.gov This technique is applied to protein targets, not small-molecule ligands like 4-(4-isopropoxyphenyl)pyrimidine. For this section to be relevant, a specific protein target for this compound would need to be identified, and that target's structure would have to be unknown. The literature search did not reveal a specific, validated protein target for 4-(4-isopropoxyphenyl)pyrimidine for which a homology model has been built. General computational studies on other pyrimidine derivatives sometimes employ homology modeling to build their targets if no crystal structure is available, but this link is missing for the specified compound. nih.govresearchgate.net

Drug Design Principles and Chemoinformatics Applications

Chemoinformatics applies computational methods to chemical data to aid in drug discovery, from hit identification to lead optimization. While the pyrimidine scaffold is a well-known "privileged structure" in medicinal chemistry and the subject of many drug design campaigns, there is no specific literature detailing the application of these principles to 4-(4-isopropoxyphenyl)pyrimidine. Studies on different pyrimidine series often involve building QSAR models, performing virtual screening, and predicting ADMET properties, but these have not been published for this particular compound. nih.govnih.gov

The requested detailed scientific article on the computational and theoretical investigations of 4-(4-isopropoxyphenyl)pyrimidine cannot be generated with scientific accuracy, as the primary research data for each specified subsection does not appear to be available in the public domain. The outlined topics are standard computational chemistry workflows, but their application to this specific molecule has not been documented in published literature.

Ligand-Based Drug Design (LBDD) Approaches

In the absence of a known three-dimensional structure of a biological target, ligand-based drug design (LBDD) serves as a crucial strategy for lead discovery and optimization. nih.gov This approach leverages the information from a set of molecules known to interact with the target to develop a model that predicts the activity of new, untested compounds. For 4-(4-isopropoxyphenyl)pyrimidine systems, LBDD methodologies such as Quantitative Structure-Activity Relationship (QSAR) and pharmacophore modeling are instrumental.

Quantitative Structure-Activity Relationship (QSAR): QSAR studies establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity. nih.gov For pyrimidine derivatives, QSAR models can predict the anti-cancer, anti-HIV-1, or other therapeutic activities based on various molecular descriptors. nih.govnih.gov These descriptors can include physicochemical properties like lipophilicity (logP), electronic properties, and steric parameters. For instance, a QSAR study on pyrimidine derivatives might reveal that substitutions on the pyrimidine ring that increase electron density are correlated with higher biological activity. nih.govnih.gov

Pharmacophore Modeling: A pharmacophore model defines the essential three-dimensional arrangement of chemical features that a molecule must possess to bind to a specific target. For the 4-(4-isopropoxyphenyl)pyrimidine scaffold, a pharmacophore model might include features like a hydrogen bond acceptor (the nitrogen atoms in the pyrimidine ring), a hydrophobic group (the isopropoxy group), and an aromatic ring. nih.gov This model can then be used to screen large compound libraries to identify new molecules that fit the pharmacophore and are therefore likely to be active. nih.govnih.gov

LBDD Technique	Description	Application to 4-(4-isopropoxyphenyl)pyrimidine
QSAR	Establishes a mathematical relationship between chemical structure and biological activity. nih.gov	Predicts therapeutic activity based on molecular descriptors, guiding the synthesis of more potent analogs. nih.govnih.gov
Pharmacophore Modeling	Defines the 3D arrangement of essential chemical features for target binding. nih.gov	Identifies new potential drug candidates by screening databases for molecules matching the pharmacophoric features of the scaffold. nih.govnih.gov

Structure-Based Drug Design (SBDD) Methodologies

When the three-dimensional structure of the biological target is available, structure-based drug design (SBDD) becomes a powerful tool. Molecular docking is a key SBDD technique that predicts the preferred orientation of a ligand when bound to a target protein. nih.govmdpi.com

For 4-(4-isopropoxyphenyl)pyrimidine and its analogs, docking studies can provide detailed insights into their binding modes with various protein targets, such as kinases or enzymes involved in disease pathways. nih.govmdpi.com For example, docking simulations might reveal that the pyrimidine core forms crucial hydrogen bonds with amino acid residues in the active site of a kinase, while the isopropoxyphenyl group occupies a hydrophobic pocket. nih.govmdpi.com This information is invaluable for designing modifications to the scaffold that can enhance binding affinity and selectivity. Recent studies have utilized molecular docking to investigate pyrimidine derivatives as potential inhibitors for targets like cyclin-dependent kinase 2 and the main protease of SARS-CoV-2. nih.govmdpi.com

Virtual Screening Techniques for Lead Identification

Virtual screening is a computational technique used in early-stage drug discovery to search large libraries of small molecules to identify those that are most likely to bind to a drug target. e3s-conferences.org This process can be either ligand-based or structure-based.

In the context of 4-(4-isopropoxyphenyl)pyrimidine, a validated pharmacophore model or the 3D structure of a target protein can be used as a query to screen vast chemical databases. e3s-conferences.orgfrontiersin.org This approach allows for the rapid and cost-effective identification of novel compounds that possess the desired structural features for biological activity. e3s-conferences.org Hierarchical virtual screening workflows, which combine multiple filtering steps, can be particularly effective in narrowing down a large initial library to a manageable number of high-priority hits for experimental testing. frontiersin.org

Computational Tools for Prediction of Relevant Chemical Properties (e.g., ADME for research optimization)

The success of a drug candidate depends not only on its biological activity but also on its pharmacokinetic properties, collectively known as ADME (Absorption, Distribution, Metabolism, and Excretion). numberanalytics.comclinicallab.com Poor ADME properties are a major cause of late-stage drug development failures. numberanalytics.com Computational tools that can predict these properties early in the discovery process are therefore essential for optimizing lead compounds. nih.govnumberanalytics.com

For the 4-(4-isopropoxyphenyl)pyrimidine scaffold, various in silico models can be used to predict properties such as oral bioavailability, metabolic stability, and potential for toxicity. numberanalytics.comgithub.commdpi.com These predictions are based on the molecule's structural features and physicochemical characteristics. phcogj.com For example, the lipophilicity (logP) and the number of hydrogen bond donors and acceptors can be calculated to estimate a compound's potential for good oral absorption, often guided by frameworks like Lipinski's Rule of Five. e3s-conferences.orgphcogj.com By identifying potential ADME liabilities early on, medicinal chemists can make informed decisions to modify the structure of 4-(4-isopropoxyphenyl)pyrimidine derivatives to improve their drug-like properties. numberanalytics.commdpi.com

Predicted Property	Computational Tool/Method	Importance in Drug Discovery
Absorption	Calculation of physicochemical properties (e.g., logP, molecular weight), QSAR models. e3s-conferences.orgphcogj.com	Predicts the extent to which a drug is absorbed into the bloodstream. clinicallab.com
Distribution	Models predicting plasma protein binding and blood-brain barrier penetration. nih.govresearchgate.net	Determines how a drug is distributed throughout the body. clinicallab.com
Metabolism	Prediction of interactions with metabolic enzymes like Cytochrome P450s. clinicallab.com	Assesses the rate and pathways of drug breakdown in the body. clinicallab.com
Excretion	Models predicting renal or biliary clearance. clinicallab.com	Determines how a drug and its metabolites are eliminated from the body. clinicallab.com
Toxicity	In silico models for predicting potential toxic effects. numberanalytics.com	Identifies potential safety concerns early in the development process. numberanalytics.com

Biological Activities and Mechanistic Studies of 4 4 Isopropoxyphenyl Pyrimidine Analogues in Preclinical Research

Enzyme Inhibition Studies

The therapeutic potential of 4-(4-isopropoxyphenyl)pyrimidine analogues often stems from their ability to selectively inhibit specific enzymes. Detailed mechanistic and kinetic studies have provided insights into their modes of action, revealing competitive, non-competitive, and mixed-type inhibition patterns.

Xanthine (B1682287) Oxidase (XO) Inhibitory Mechanisms and Binding Kinetics

Xanthine oxidase (XO) is a critical enzyme in purine (B94841) metabolism, catalyzing the oxidation of hypoxanthine (B114508) to xanthine and then to uric acid. nih.gov Inhibition of XO is a key strategy for managing conditions associated with hyperuricemia. wikipedia.org Synthetic cytokinin analogues, some of which share structural similarities with pyrimidine (B1678525) derivatives, have demonstrated inhibitory effects on XO. nih.gov For instance, studies on such analogues revealed varying degrees of inhibition, with IC50 values ranging from 0.54 µM to 25.46 µM. nih.gov The mode of inhibition was found to be either competitive or a mixed competitive-non-competitive type with respect to the substrate xanthine. nih.gov

Further research into pyrimidine derivatives has identified potent inhibitors of xanthine oxidase. For example, a series of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives yielded a compound with an exceptionally low IC50 value of 0.018 µM. nih.gov Structure-activity relationship (SAR) studies have highlighted the importance of specific substitutions on the pyrimidine and phenyl rings for potent XO inhibition. nih.gov

Table 1: Xanthine Oxidase Inhibition by Pyrimidine Analogues

Compound Class	Key Structural Features	IC50 Value (µM)	Type of Inhibition
Synthetic cytokinin analogues	Varied substitutions	0.54 - 25.46	Competitive or Mixed
2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives	Cyano and alkoxy groups	0.018	Not specified

Mitogen-activated Protein Kinase (MAPK)-interacting Kinase (MNK) Inhibition and Downstream Signaling Pathways (e.g., eIF4E phosphorylation)

The MAPK-interacting kinases (MNKs) play a crucial role in the phosphorylation of the eukaryotic translation initiation factor 4E (eIF4E), a key event in the regulation of protein synthesis and cancer development. nih.govarvojournals.org Phosphorylation of eIF4E is essential for its oncogenic activities. nih.gov Consequently, inhibiting MNKs is a promising strategy for cancer therapy. nih.govnih.gov

Several small molecule inhibitors targeting the MNK-eIF4E axis have been developed. While some, like CGP57380, are potent MNK1 inhibitors with an IC50 of 2.2 μM, they can lack specificity. nih.gov The development of more selective MNK inhibitors derived from MNK-binding fragments is an active area of research. nih.gov Inhibition of eIF4E phosphorylation by MNK inhibitors has been shown to suppress the activity of leukemic stem cells. nih.gov This inhibition leads to a decrease in the translation of oncogenic proteins such as cyclin D1. nih.gov

Dipeptidyl Peptidase-IV (DPP-IV) Inhibitory Activity and Related Cellular Effects

Dipeptidyl peptidase-IV (DPP-IV) inhibitors, also known as gliptins, are a class of oral medications used to manage type 2 diabetes. nih.gov They work by preventing the degradation of incretin (B1656795) hormones, such as glucagon-like peptide-1 (GLP-1), which in turn increases insulin (B600854) secretion and lowers blood glucose levels. nih.gov

Research has explored the DPP-IV inhibitory potential of various natural and synthetic compounds. For instance, flavonoids have been shown to inhibit DPP-4 in a concentration-dependent manner. researchgate.net Kinetic studies revealed that these compounds can act as reversible non-competitive or mixed-type inhibitors. researchgate.net The binding of these inhibitors to DPP-4 can induce conformational changes in the enzyme, leading to its inhibition. researchgate.net

Cyclin-Dependent Kinase (CDK) Inhibition and Cell Cycle Regulation

Cyclin-dependent kinases (CDKs) are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer. numberanalytics.comnumberanalytics.com CDK inhibitors can halt the cell cycle, making them attractive targets for cancer therapy. numberanalytics.comnih.gov The cell cycle is a tightly controlled process with checkpoints that are regulated by the interplay of CDKs, cyclins, and CDK inhibitors (CKIs). taylorandfrancis.com

CDK4 and CDK6 are particularly important for entry into the cell cycle. nih.gov The CDK4/6-cyclin D complex phosphorylates the retinoblastoma (Rb) protein, a crucial step for cell cycle progression. nih.gov Small molecule inhibitors that target CDK4 and CDK6 have shown significant activity against several types of solid tumors. nih.gov The first generation of CDK inhibitors were pan-CDK inhibitors, but their lack of selectivity led to high toxicity. nih.gov More recent efforts have focused on developing inhibitors with greater specificity for particular CDKs.

Anoctamin 1 (ANO1) Ion Channel Blocking Activity

Anoctamin 1 (ANO1), a calcium-activated chloride channel, is implicated in the development and progression of various cancers. nih.govmdpi.com It is considered a promising drug target, and pyrimidine-based compounds have been identified as potential ANO1 blockers. nih.govresearchgate.net

Screening of a pyrimidine library led to the identification of a dose-dependent ANO1 blocker. nih.govmdpi.com This compound demonstrated more potent anti-cancer activity in a cell line with high ANO1 expression compared to a cell line with low expression. nih.govmdpi.com While classical calcium-activated chloride channel inhibitors can block ANO1, they often lack potency and specificity. mdpi.comresearchgate.net The discovery of pyrimidine-based ANO1 blockers opens a new avenue for the development of more effective and targeted cancer therapies. nih.govmdpi.com Direct activation of ANO1 has been shown to induce pain perception, suggesting that its inhibition could also be a novel approach for analgesia. nih.gov

Cellular Pathway Modulation

The biological effects of 4-(4-isopropoxyphenyl)pyrimidine analogues extend beyond the inhibition of single enzymes to the modulation of complex cellular pathways. Their ability to interfere with signaling cascades has significant implications for their therapeutic applications.

The pyrimidine metabolic pathway itself is crucial for cell proliferation, providing the necessary building blocks for DNA and RNA synthesis. nih.gov In rapidly dividing cells, such as cancer cells, the de novo pyrimidine synthesis pathway is essential. nih.gov Therefore, targeting enzymes within this pathway is a viable strategy for cancer treatment. The crosstalk between pyrimidine metabolism and other metabolic signaling pathways highlights the intricate network that supports cell growth and proliferation. nih.gov Understanding how pyrimidine analogues perturb these interconnected pathways is key to developing effective therapies.

Autophagy Inhibition and Akt Pathway Activation

Certain analogues of 4-(4-isopropoxyphenyl)pyrimidine have been identified as inhibitors of autophagy, a cellular process of degradation and recycling of cellular components. One such analogue, 4-[6-(4-isopropoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline, known as DMH1, has been shown to inhibit starvation-induced autophagy in various cell lines, including cardiomyocytes, HeLa, and MCF-7 cells. nih.gov This inhibition occurs without affecting the bone morphogenetic protein-4 (BMP4) signaling pathway, another pathway that DMH1 is known to inhibit. nih.gov

The mechanism behind this autophagy inhibition involves the activation of the Akt signaling pathway. Research has demonstrated that DMH1 can reverse the inhibition of Akt, as well as the mammalian target of rapamycin (B549165) (mTOR) and p70S6 kinase (S6K), which is induced by starvation or treatment with AICAR (aminoimidazole carboxamide ribonucleotide). nih.gov Furthermore, the activation of Akt and subsequent inhibition of autophagy by DMH1 can be counteracted by specific Akt inhibitors or by using small interfering RNA (siRNA) to silence Akt expression. nih.gov This evidence strongly suggests that the activation of the Akt pathway is a key mechanism through which these pyrimidine analogues exert their autophagy-inhibiting effects. nih.gov

Another study on ginsenoside Rb1, while not a direct pyrimidine analogue, supports the role of the PI3K/Akt pathway in protecting against ischemia-induced autophagic neuronal death, highlighting the therapeutic potential of targeting this pathway to modulate autophagy. nih.gov

Regulation of Translational Initiation and Protein Synthesis

Analogues of 4-(4-isopropoxyphenyl)pyrimidine have been investigated for their role in the regulation of translational initiation and protein synthesis. The pyrimidine scaffold is a core component of nucleosides, which are fundamental to these processes. Studies on gougerotin, an antimicrobial agent containing a pyrimidine nucleoside structure, and its seventeen structural analogues have provided insights into the structure-activity relationships for inhibiting protein synthesis in E. coli. nih.gov These studies revealed that specific modifications to the carbohydrate and peptidyl moieties of the molecule significantly impact its inhibitory activity on the formation of N-acetylphenylalanylpuromycin, a key step in protein synthesis. nih.gov

Key findings from these studies include the critical role of the 3'-hydroxyl group for inhibitory activity and the marked stereospecificity around the alpha carbon of the seryl moiety. nih.gov Replacing the sarcosyl-D-seryl residue with a sarcosyl-L-seryl residue resulted in a significant decrease in activity. nih.gov This detailed structural analysis underscores the potential for designing novel pyrimidine-based inhibitors of protein synthesis by modifying specific functional groups.

Antioxidant Mechanisms (e.g., radical scavenging, anti-lipid peroxidation)

Pyrimidine derivatives have demonstrated notable antioxidant properties through various mechanisms, including radical scavenging and the inhibition of lipid peroxidation. nih.govijpsonline.com These compounds can trap free radicals, which are highly reactive molecules that can cause cellular damage and contribute to various diseases. nih.govijpsonline.com The antioxidant activity of pyrimidine derivatives is often attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals. researchgate.net

Several studies have evaluated the antioxidant potential of different pyrimidine analogues. For instance, a series of 4,6-bisaryl-pyrimidin-2-amine derivatives were synthesized and showed potent antioxidant activity in nitric oxide and hydrogen peroxide free radical scavenging assays. nih.gov The presence of electron-withdrawing groups like -Cl and -Br at specific positions on the aryl rings was found to enhance this activity. nih.gov

Furthermore, pyrimidine derivatives have been shown to inhibit lipid peroxidation, a chain reaction of oxidative degradation of lipids that can lead to cell membrane damage. mdpi.com Thiazolopyrimidine derivatives, for example, have exhibited potent antioxidative activity in lipid peroxidation assays. researchgate.net The mechanism of action is believed to involve the interruption of the free radical chain reaction of lipid peroxidation. nih.gov

The antioxidant capabilities of these compounds are significant as oxidative stress is implicated in a wide range of pathological conditions. nih.gov The ability of pyrimidine analogues to scavenge free radicals and prevent lipid peroxidation highlights their potential as therapeutic agents for diseases associated with oxidative damage. ijpsonline.commdpi.com

Compound/Derivative	Antioxidant Activity	Assay Method	Key Findings
4,6-bisaryl-pyrimidin-2-amine derivatives	Potent	Nitric oxide and hydrogen peroxide free radical scavenging	Electron-withdrawing groups (-Cl, -Br) enhance activity. nih.gov
Thiazolopyrimidine derivatives	Potent	Lipid peroxidation assay	Effective in inhibiting lipid peroxidation. researchgate.net
Pyrimidine acrylamides	Moderate to good	DPPH assay, lipid peroxidation inhibition	Bulkiness may affect DPPH scavenging, but good lipid peroxidation inhibition was observed. nih.gov

Antimicrobial and Antiviral Investigations

Pyrimidine-containing compounds have emerged as a promising class of agents with antitubercular activity. nih.gov Several pyrimidine derivatives have entered clinical trials, underscoring their potential in combating tuberculosis (TB), a disease caused by Mycobacterium tuberculosis. nih.gov

The mechanism of action for some of these compounds involves the inhibition of essential mycobacterial enzymes. For example, some 4-aminopyrrolo[2,3-d]pyrimidine derivatives have been shown to inhibit the mycobacterial InhA enzyme, which is a crucial component of the fatty acid synthesis pathway responsible for producing mycolic acids, a key structural element of the mycobacterial cell wall. researchgate.net Inhibition of InhA disrupts cell wall formation, leading to bacterial death. nih.govbiomedpharmajournal.org

Studies have demonstrated that certain pyrimidine analogues exhibit significant activity against both drug-sensitive and multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis. researchgate.net For instance, specific 4-aminopyrrolo[2,3-d]pyrimidine derivatives have shown minimum inhibitory concentrations (MICs) comparable to the first-line anti-TB drug isoniazid (B1672263) against sensitive strains. researchgate.net Furthermore, these compounds have shown synergistic effects when used in combination with existing anti-TB drugs like isoniazid and rifampicin, potentially lowering the required therapeutic doses and combating drug resistance. nih.gov

Compound/Derivative	Target	Activity	Notes
4-aminopyrrolo[2,3-d]pyrimidines	InhA enzyme	Active against sensitive, MDR, and XDR M. tuberculosis strains. researchgate.net	Inhibition of mycolic acid synthesis. researchgate.net
Pyrimidine derivatives	Not fully elucidated	Additive to synergistic interactions with first-line anti-TB drugs. nih.gov	Potential to be developed as effective combination therapy agents. nih.gov

Beyond their antitubercular effects, certain pyrimidine analogues have demonstrated a broad spectrum of antimicrobial and antiviral activities in preclinical studies.

In the realm of antiviral research, a compound designated as A3, which contains a pyrimidine core, has been identified as an inhibitor of a wide range of viruses. nih.gov This includes negative-sense RNA viruses (e.g., influenza), positive-sense RNA viruses (e.g., hepatitis C, dengue), DNA viruses, and retroviruses like HIV. nih.gov The antiviral mechanism of A3 is linked to the inhibition of de novo pyrimidine biosynthesis in the host cell. nih.gov By targeting a cellular pathway essential for viral replication, these compounds can achieve broad-spectrum activity. The antiviral effect of A3 can be specifically reversed by the addition of uracil, confirming its interference with pyrimidine metabolism. nih.gov

Other pyrimidine derivatives, such as those based on the pyrimido[4,5-d]pyrimidine (B13093195) scaffold, have also been explored for their antiviral potential, often by targeting host cell kinases that are crucial for viral replication. mdpi.com Additionally, lipid prodrugs of remdesivir (B604916) nucleoside, which incorporate a pyrimidine-like core, have shown enhanced broad-spectrum antiviral efficacy against several RNA viruses in vitro. nih.gov

In terms of broader antimicrobial activity, various pyrimidine derivatives have been synthesized and evaluated. For example, some pyrimidine acrylamides have been reported to possess antibacterial and antifungal activities. nih.gov The versatility of the pyrimidine scaffold allows for the development of compounds with diverse biological activities, making it a valuable starting point for the discovery of new antimicrobial and antiviral agents. mdpi.com

In Vitro Cellular Efficacy Studies (Excluding Human Clinical Data)

In vitro cellular efficacy studies have been instrumental in characterizing the biological effects of 4-(4-isopropoxyphenyl)pyrimidine analogues across various disease models. These studies provide crucial preclinical data on the potency and mechanism of action of these compounds at the cellular level.

For instance, in cancer research, pyrazolo[3,4-d]pyrimidine derivatives have been evaluated for their cytotoxicity against human glioblastoma cell lines. unisi.it Prodrug strategies have been employed to improve the aqueous solubility and cellular uptake of these compounds, leading to enhanced in vitro efficacy. unisi.it These studies often involve assessing the half-maximal inhibitory concentration (IC50) to quantify the potency of the compounds in inhibiting cancer cell growth.

In the context of antiviral research, the efficacy of pyrimidine analogues is typically determined using plaque reduction assays or other cell-based assays that measure the inhibition of viral replication. nih.gov For example, the antiviral activity of compound A3 was demonstrated in Madin-Darby canine kidney (MDCK) and A549 cells, showing a significant reduction in viral replication at non-cytotoxic concentrations. nih.gov

Similarly, the antitubercular efficacy of pyrimidine derivatives is assessed using in vitro assays against M. tuberculosis. The minimum inhibitory concentration (MIC) is a key parameter determined in these studies, indicating the lowest concentration of a compound required to inhibit visible bacterial growth. researchgate.netnih.gov

The antioxidant properties of pyrimidine analogues have also been extensively studied in cell-free and cell-based in vitro models. Assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and lipid peroxidation inhibition assays are commonly used to quantify the antioxidant capacity of these compounds. nih.gov

Cell Proliferation and Viability Assays (e.g., MTT assays)

The antiproliferative activity of various pyrimidine derivatives has been assessed across a range of cancer cell lines using standard cell viability assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is indicative of their viability and proliferation rate.

In a study evaluating a series of novel pyrimidine derivatives, their cytotoxic effects were tested against several human cancer cell lines, including colon adenocarcinoma (LoVo), doxorubicin-resistant colon adenocarcinoma (LoVo/DX), breast cancer (MCF-7), lung cancer (A549), cervical cancer (HeLa), human leukemic lymphoblasts (CCRF-CEM), and human monocytic leukemia (THP-1) cells. nih.gov The results demonstrated that these compounds exhibited inhibitory activity against the proliferation of all tested cancer cell lines. nih.gov

Another study focused on pyrimidine derivatives incorporating aryl urea (B33335) moieties. nih.gov The in vitro anticancer activities of these compounds were evaluated against colon (SW480) and prostate cancer cell lines using the MTT assay. nih.gov One particular compound, 4b , displayed the most potent cytotoxic activity against the SW480 cancer cell line, with a half-maximal inhibitory concentration (IC50) value of 11.08 µM. nih.gov

Furthermore, the antiproliferative activities of geranylated 4-phenylcoumarins, which share some structural similarities with the pyrimidine core, were investigated in prostate cancer cell lines (PC-3 and DU 145) and lung adenocarcinoma cells using the MTT assay. plos.org The results showed that these compounds induced cell death in a time- and dose-dependent manner in all tested cancer cell lines except for the lung adenocarcinoma cells. plos.org Specifically, one compound, DMDP-1 , was most effective in PC-3 cells with an IC50 of 9.0 μM, while DMDP-2 was most potent in DU 145 cells with an IC50 of 24.0 μM. plos.org

While these studies highlight the potential of pyrimidine-based scaffolds in inhibiting cancer cell proliferation, specific data on the direct effects of 4-(4-isopropoxyphenyl)pyrimidine in MTT or similar viability assays were not identified in the reviewed literature.

Apoptosis and Cell Cycle Analysis in Cancer Cell Lines (Excluding Human Clinical Data)

The induction of apoptosis (programmed cell death) and interference with the cell cycle are key mechanisms through which anticancer agents exert their effects. Several studies have investigated these mechanisms for various pyrimidine analogues in cancer cell lines.

Mechanistic investigations into the activity of compound 4b , a pyrimidine derivative with an aryl urea moiety, revealed its ability to influence the cell cycle and induce apoptosis in SW480 colon cancer cells. nih.gov Flow cytometry analysis indicated that compound 4b arrested the cell cycle at the G2/M phase. nih.gov Furthermore, it was found to induce apoptosis by upregulating the expression of pro-apoptotic proteins such as Bax and cleaved PARP, while downregulating the anti-apoptotic protein Bcl-2. nih.gov The study also observed a loss of mitochondrial membrane potential in SW480 cells treated with compound 4b , a hallmark of the intrinsic apoptotic pathway. nih.gov

In a separate study, the retinoid metabolite 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-4-HPR), which has a distinct structure but shares the ability to induce apoptosis, was shown to trigger cell death through the generation of reactive oxygen species (ROS). nih.gov This led to an endoplasmic reticulum (ER) stress response, activation of Jun N-terminal Kinase (JNK), and upregulation of the pro-apoptotic protein PLAB. nih.gov This ROS-dependent apoptotic pathway was found to be independent of the compound's antimitotic activity. nih.gov

While these findings underscore the potential of pyrimidine-based and other compounds to induce apoptosis and cell cycle arrest in cancer cells, specific studies detailing these mechanistic aspects for 4-(4-isopropoxyphenyl)pyrimidine were not available in the public domain at the time of this review.

Phenotypic Screening in Disease Models (e.g., AML cells)

Phenotypic screening is a powerful approach to discover new compounds that can induce a desired cellular phenotype, such as differentiation in cancer cells. This method has been particularly valuable in the context of acute myeloid leukemia (AML), a disease characterized by a blockage in the differentiation of myeloid progenitor cells.

Although specific phenotypic screening data for 4-(4-isopropoxyphenyl)pyrimidine in AML cells is not currently available, studies on other pyrimidine derivatives highlight the potential of this chemical class. For instance, a multi-target kinase inhibitor, LL6 , based on a phenylpyrazolo[3,4-d]pyrimidine scaffold, was developed and evaluated for its effects on various non-small cell lung cancer (NSCLC) cell lines. nih.gov This compound was shown to suppress the viability and colony-forming capacities of these cells and induce apoptosis. nih.gov While not a direct phenotypic screen for differentiation, these results demonstrate the potent anti-cancer effects of a complex pyrimidine derivative. nih.gov

The concept of inducing differentiation as a therapeutic strategy is well-established for other classes of compounds in AML. For example, the tumor suppressor protein Par-4 has been shown to have a pro-apoptotic function, and its ectopic expression can selectively induce apoptosis in cancer cells. nih.gov This highlights the principle of targeting cellular pathways to induce a desired phenotype, a strategy that could be applicable to novel pyrimidine derivatives.

In Vivo Preclinical Efficacy Studies (Excluding Human Clinical Data)

Evaluation of Biological Response and Target Engagement in Animal Systems

Evaluating the biological response and confirming that a drug interacts with its intended target in a living system are critical steps in preclinical development.

For the multi-target kinase inhibitor LL6 , in vivo studies not only demonstrated a significant reduction in tumor growth and metastasis but also reported "outstanding toxicity profiles," indicating a favorable biological response in the treated animals. nih.gov Although the direct measurement of target engagement in vivo was not detailed in the abstract, the observed antitumor effects strongly suggest that the compound was reaching its intended kinase targets and modulating their activity.

Structure Activity Relationship Sar Studies for Optimized Biological Profiles

Impact of the Pyrimidine (B1678525) Core Substitution on Biological Activity

The pyrimidine core is a versatile scaffold that frequently serves as a hinge-binding motif for a multitude of enzymes, particularly kinases. nih.gov Its ability to form hydrogen bonds and act as a bioisostere for other aromatic systems like the phenyl ring contributes to its widespread use in drug design. nih.gov Strategic substitutions on the pyrimidine ring are a key tactic for optimizing potency and selectivity.

Research has shown that the 2,4-diaminopyrimidine (B92962) scaffold is a critical feature for the activity of certain kinase inhibitors. A strategy of "mixing and matching" side chains at the 2- and 4-positions of known pyrimidine-based inhibitors, combined with modifications at the 5-position, has been successfully used to generate new inhibitors with improved selectivity for understudied kinases. nih.gov The 5-position is often situated near the "gatekeeper" residue in the kinase binding pocket, making it a pivotal point for tuning selectivity. nih.gov

In the development of antitubercular agents, a synthetic approach starting with 2,4,5-trichloropyrimidine (B44654) has proven effective. nih.gov In one study, selective nucleophilic aromatic substitution (SNAr) at the C4 position with an aniline (B41778) derivative, followed by a second substitution at the C2 position, yielded a series of potent compounds. nih.gov This highlights the differential reactivity of the positions on the pyrimidine core and how this can be exploited to build molecular complexity and modulate biological function. The ability to systematically alter substituents at these key positions allows for the fine-tuning of a compound's interaction with its target, ultimately enhancing its biological profile. nih.gov

Table 1: Impact of Pyrimidine Core Substitution on Kinase Inhibition

Position of Substitution	Role in Biological Activity	Reference Example
2- and 4-positions	Typically involved in hinge-binding interactions with kinases. Amenable to side chain modifications to explore different pockets.	Mixing and matching side chains from parent compounds to create novel inhibitors. nih.gov
5-position	Often solvent-exposed or near the gatekeeper residue. Modifications can significantly impact selectivity.	Introduction of various groups to improve kinome-wide selectivity. nih.gov
6-position	Can be modified to alter solubility, metabolic stability, and target engagement.	General site for structural variation to create diverse analogues. nih.gov

Role of the 4-Isopropoxyphenyl Moiety

Electronically, the isopropoxy group acts as an electron-donating group through resonance, increasing the electron density of the attached phenyl ring. This is in contrast to the intrinsic electron-withdrawing inductive effect of the ring's sp2-hybridized carbons. stackexchange.com The increased electron density on the phenyl ring can enhance π-π stacking or cation-π interactions with the target protein. The electronic nature of substituents on an aromatic ring has been shown to modulate local CH···π interactions, which in turn can control the global conformation of a molecule. nih.gov Therefore, the isopropoxy group plays a dual role in defining the molecule's shape and electronic character, both of which are critical for its biological function.

The specific placement of the isopropoxy group on the phenyl ring is a critical determinant of biological activity. Shifting the group from the para (4-position) to the meta (3-position) or ortho (2-position) creates positional isomers with distinct spatial and electronic profiles, leading to different biological responses. nih.gov

Substituent Effects on Peripheral Aromatic Rings (e.g., Halogenation, Methylation)

Introducing substituents such as halogens (fluorine, chlorine, bromine) or methyl groups onto the peripheral phenyl ring is a common strategy to modulate a compound's properties. These modifications can influence the molecule's lipophilicity, electronic nature, and metabolic stability.

SAR studies on various heterocyclic scaffolds have shown that the electronic properties of these substituents are often key. In a series of thiopyrano[4,3-d]pyrimidine derivatives, compounds bearing electron-withdrawing groups (e.g., Cl, F, Br) on a peripheral benzene (B151609) ring exhibited superior cytotoxic activity compared to those with electron-donating groups (e.g., OCH₃). mdpi.com This suggests that reducing the electron density of the aromatic ring can be favorable for activity. Similar trends have been observed in other pyrimidine-containing compounds, where electron-withdrawing groups like 4-chloro enhanced antibacterial activity. nih.gov

Table 2: Effect of Phenyl Ring Substituents on Biological Activity of Heterocyclic Compounds

Substituent Type	General Effect on Activity	Rationale	Representative Scaffolds
Electron-Withdrawing (e.g., -Cl, -F, -Br)	Often enhances activity	Reduces electron density of the ring, potentially improving binding interactions or altering reactivity.	Thiopyrano[4,3-d]pyrimidines, mdpi.com Quinolinyl chalcones nih.gov
Electron-Donating (e.g., -OCH₃, -CH₃)	Can increase or decrease activity depending on the target	Increases electron density and can provide key steric contacts or block metabolism.	Thiopyrano[4,3-d]pyrimidines mdpi.com

Modifications of Linker Regions and Side Chains

Stereochemical Considerations in Pyrimidine Analogue Design

Stereochemistry, the three-dimensional arrangement of atoms, is a critical factor in drug design, as biological systems are inherently chiral. patsnap.comijpsjournal.com Enantiomers of a chiral drug can exhibit widely different potency, selectivity, and even safety profiles because they interact differently with chiral biological targets like proteins and enzymes. researchgate.net

The importance of stereochemistry is clearly demonstrated in pyrimidine analogues. In one striking example, two pyrimidine-triazole compounds with identical chemical structures but different stereochemistry displayed vastly different anticancer activities against different cell lines. nih.gov The precise stereochemical configuration is often essential for optimal activity. SAR studies leading to the discovery of a potent NAPE-PLD inhibitor revealed that the introduction of specific stereocenters, such as an (S)-3-phenylpiperidine or an (S)-3-hydroxypyrrolidine group, was crucial for achieving nanomolar potency. nih.gov This highlights that controlling the stereochemistry at specific positions is a powerful strategy for enhancing the potency and selectivity of pyrimidine-based compounds. Therefore, establishing the absolute stereochemistry of chiral centers early in the drug development process is essential for creating effective and safe therapeutic agents. researchgate.net

Rational Design Principles Derived from SAR Data

The rational design of novel therapeutic agents hinges on a deep understanding of the relationship between a molecule's structure and its biological activity. For derivatives of 4-(4-isopropoxyphenyl)pyrimidine, Structure-Activity Relationship (SAR) studies have been instrumental in elucidating the key molecular features that govern their interactions with biological targets, thereby guiding the optimization of their pharmacological profiles.

Identification of Key Pharmacophores for Target Interaction

A pharmacophore represents the essential three-dimensional arrangement of functional groups in a molecule that is responsible for its biological activity. For the 4-(4-isopropoxyphenyl)pyrimidine scaffold, several key pharmacophoric features have been identified through the analysis of SAR data from various studies on related pyrimidine derivatives. nih.govnih.gov These features are crucial for effective binding to target proteins and eliciting a biological response.

The core pharmacophore of active 4-(4-isopropoxyphenyl)pyrimidine analogs can be generally described by the following components:

A Hydrogen Bond Acceptor: The nitrogen atoms within the pyrimidine ring are critical hydrogen bond acceptors. nih.gov These interactions help to anchor the molecule within the binding site of the target protein.

A Hydrophobic Region: The isopropoxyphenyl group provides a significant hydrophobic region that can interact with non-polar pockets in the target protein. The size and shape of this group are often crucial for selectivity.

An Aromatic Ring System: The pyrimidine ring and the attached phenyl ring serve as an aromatic system that can engage in π-π stacking or other non-covalent interactions with aromatic amino acid residues in the active site.

In a study of 1,2,4-triazolo[1,5-a]pyrimidin-7-one derivatives as xanthine (B1682287) oxidase inhibitors, a compound bearing a 2-(4-isopropoxyphenyl) moiety was identified as a potent inhibitor. nih.gov This highlights the importance of the isopropoxyphenyl group in achieving high affinity. The study suggests that this group likely occupies a hydrophobic pocket in the enzyme's active site.

Pharmacophore models can be developed using computational methods to visualize these key interaction points. researchgate.netvietnamjournal.ru These models serve as valuable tools for the virtual screening of compound libraries to identify new molecules with the desired biological activity and for guiding the design of novel analogs with improved properties.

Strategies for Enhancing Potency and Selectivity

Building upon the identified pharmacophores, medicinal chemists employ various strategies to enhance the potency and selectivity of 4-(4-isopropoxyphenyl)pyrimidine derivatives. These strategies often involve systematic modifications of the lead compound and evaluation of the resulting changes in biological activity.

Strategies for Enhancing Potency:

One common approach to increase potency is to introduce substituents that can form additional favorable interactions with the target. For instance, the introduction of a carboxylic acid group to a related 1,2,4-triazolo[1,5-a]pyrimidine scaffold significantly increased its inhibitory potency against xanthine oxidase, with one derivative being 23 times more potent than the reference drug allopurinol. nih.gov This suggests that the addition of a hydrogen bond donor/acceptor group can lead to a substantial improvement in binding affinity.

The following table summarizes the effect of substituents on the potency of related pyrimidine derivatives:

Compound/Derivative	Modification	Effect on Potency	Reference
2-(4-isopropoxyphenyl)-7-oxo-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid	Addition of a carboxylic acid group	23-fold increase in potency against xanthine oxidase compared to allopurinol.	nih.gov
Pyrimidine-4-carboxamides	Conformational restriction of a flexible side chain	3-fold increase in inhibitory potency.	researchgate.netebi.ac.uksigmaaldrich.com
Pyrimidine derivatives with trifluoromethyl group	Reduction of fluoro-atoms	Decreased CYP3A4 inhibition, improving the safety profile.	nih.gov

Strategies for Enhancing Selectivity:

Selectivity is a critical parameter for any drug candidate, as it minimizes off-target effects. Achieving selectivity often involves exploiting subtle differences in the binding sites of related proteins. For pyrimidine derivatives, modifications to the substituents on the pyrimidine ring and the phenyl ring can significantly impact selectivity. nih.gov

Bioisosteric replacement is a powerful strategy to fine-tune the properties of a molecule, including its selectivity. cambridgemedchemconsulting.comdrughunter.com This involves replacing a functional group with another group that has similar physical or chemical properties. For example, replacing a phenyl ring with a pyridyl or thiophene (B33073) ring can alter the electronic distribution and steric profile of the molecule, potentially leading to improved selectivity for the desired target. cambridgemedchemconsulting.com

The table below illustrates some bioisosteric replacements that can be considered for modifying the 4-(4-isopropoxyphenyl)pyrimidine scaffold to enhance selectivity:

Original Group	Bioisosteric Replacement(s)	Potential Impact	Reference
Phenyl	Pyridyl, Thiophene, 4-Fluorophenyl	Altered electronics and steric interactions, potentially improving selectivity.	cambridgemedchemconsulting.com
Isopropoxy	Methoxy (B1213986), Fluoro, -CF2-	Modified lipophilicity and hydrogen bonding capacity, influencing target binding.	cambridgemedchemconsulting.com
Hydrogen	Deuterium, Fluorine	Can modulate metabolism and binding interactions.	cambridgemedchemconsulting.com

By systematically applying these rational design principles, researchers can optimize the biological profiles of 4-(4-isopropoxyphenyl)pyrimidine derivatives, leading to the development of more potent and selective therapeutic agents.

Advanced Research Methodologies and Techniques

Enzyme Kinetic Studies (e.g., Lineweaver-Burk plots)

Enzyme kinetic studies are a cornerstone of advanced biochemical and pharmacological research, providing critical insights into the interaction between an enzyme and its substrates or inhibitors. These studies measure the rate of an enzyme-catalyzed reaction under various conditions, which allows researchers to elucidate the enzyme's catalytic mechanism and the mode of action of inhibitory compounds. For a compound such as 4-(4-isopropoxyphenyl)pyrimidine, enzyme kinetic assays are instrumental in characterizing its potential as an enzyme inhibitor.

The foundational model for many enzyme kinetic studies is the Michaelis-Menten equation, which describes the relationship between the initial reaction velocity (V₀), the maximum reaction velocity (Vₘₐₓ), the substrate concentration ([S]), and the Michaelis constant (Kₘ). The Kₘ represents the substrate concentration at which the reaction velocity is half of Vₘₐₓ and is an inverse measure of the substrate's affinity for the enzyme.

A common and historically significant method for graphically analyzing enzyme kinetic data is the Lineweaver-Burk plot, also known as a double reciprocal plot. wikipedia.orgyoutube.com This plot linearizes the Michaelis-Menten equation by plotting the reciprocal of the reaction velocity (1/V₀) against the reciprocal of the substrate concentration (1/[S]). youtube.com The resulting linear equation is:

1/V₀ = (Kₘ/Vₘₐₓ)(1/[S]) + 1/Vₘₐₓ

The key parameters of the Lineweaver-Burk plot are its intercepts and slope. The y-intercept is equal to 1/Vₘₐₓ, the x-intercept is equal to -1/Kₘ, and the slope is equal to Kₘ/Vₘₐₓ. youtube.com By analyzing how an inhibitor like 4-(4-isopropoxyphenyl)pyrimidine alters these parameters, researchers can determine the type of inhibition, such as competitive, non-competitive, or uncompetitive. wikipedia.org

Detailed Research Findings

While specific enzyme kinetic data for 4-(4-isopropoxyphenyl)pyrimidine is not available in the public domain, we can illustrate the application of these methodologies with a hypothetical data set. The following table represents typical data that would be collected in an enzyme kinetic study designed to evaluate the inhibitory potential of a compound.

Hypothetical Enzyme Kinetic Data

Substrate Concentration ([S]) (µM)	Velocity (V₀) without Inhibitor (µmol/min)	Velocity (V₀) with Inhibitor (µmol/min)
10	0.10	0.06
20	0.17	0.10
40	0.25	0.15
80	0.33	0.20
160	0.40	0.25

From this data, the reciprocal values can be calculated to generate a Lineweaver-Burk plot.

Reciprocal Values for Lineweaver-Burk Plot

1/[S] (µM⁻¹)	1/V₀ (without Inhibitor) (min/µmol)	1/V₀ (with Inhibitor) (min/µmol)
0.100	10.00	16.67
0.050	5.88	10.00
0.025	4.00	6.67
0.013	3.03	5.00
0.006	2.50	4.00

Plotting this data would reveal the nature of the inhibition. For instance, if the lines on the Lineweaver-Burk plot intersect at the y-axis, it indicates competitive inhibition, where the inhibitor competes with the substrate for the active site of the enzyme. In this case, Vₘₐₓ remains unchanged, but the apparent Kₘ increases. If the lines intersect on the x-axis, it suggests non-competitive inhibition, where the inhibitor binds to a site other than the active site, reducing Vₘₐₓ without affecting Kₘ. Parallel lines on the plot are characteristic of uncompetitive inhibition.

The study of pyrimidine (B1678525) derivatives as kinase inhibitors is an active area of research. nih.govnih.govfrontiersin.org For example, various substituted pyrimidines have been investigated as inhibitors of enzymes like microtubule affinity-regulating kinase 4 (MARK4) and ROS1 kinase. nih.govnih.govfrontiersin.org These studies often report the half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of an inhibitor required to reduce the enzyme's activity by 50%. While IC₅₀ is a useful measure, detailed kinetic studies provide a more comprehensive understanding of the inhibitory mechanism.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 4-(4-isopropoxyphenyl)pyrimidine, and how can purity be optimized?

• Methodology : A typical approach involves Suzuki-Miyaura coupling between 4-chloropyrimidine and 4-isopropoxyphenylboronic acid under palladium catalysis (e.g., Pd(PPh₃)₄) in a degassed mixture of dioxane/water (3:1) at 80°C for 12 hours . Post-reaction, purify via column chromatography (silica gel, hexane/ethyl acetate gradient) followed by recrystallization in ethanol to achieve >95% purity. Monitor reaction progress using TLC (Rf ~0.5 in hexane:EtOAc 7:3) and confirm structure via ¹H/¹³C NMR and high-resolution mass spectrometry (HRMS).
• Key Considerations : Optimize ligand-to-palladium ratios to minimize byproducts (e.g., homocoupling).

Q. What safety protocols are critical when handling 4-(4-isopropoxyphenyl)pyrimidine in laboratory settings?

• Safety Measures :

• Use PPE: Nitrile gloves, lab coat, and safety goggles to avoid dermal/ocular exposure .
• Conduct reactions in a fume hood to prevent inhalation of volatile intermediates (e.g., isopropanol byproducts) .
• Segregate waste in labeled containers for halogenated organics and coordinate with certified disposal services .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 4-(4-isopropoxyphenyl)pyrimidine derivatives?

• Analytical Strategy :

• Validate assay conditions: Compare IC₅₀ values across multiple kinase inhibition assays (e.g., VEGF vs. BMP pathways) using recombinant proteins and ATP-concentration-matched buffers .
• Employ orthogonal techniques: Cross-verify cell-based results (e.g., proliferation assays) with in vivo zebrafish models to assess specificity .
• Example Data Conflict : DMH1 (a derivative) showed >98% inhibition at 214 nM in kinase assays but varied in cellular uptake efficiency due to solubility differences. Address by pre-dissolving compounds in DMSO with 0.1% Tween-80 .

Q. What strategies are effective for studying the structure-activity relationship (SAR) of 4-(4-isopropoxyphenyl)pyrimidine in kinase inhibition?

• Methodology :

• Synthesize analogs with systematic substitutions: Vary the pyrimidine core (e.g., 6-methyl vs. 6-fluoro) and isopropoxy substituents (e.g., methoxy, trifluoromethyl) .
• Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to kinase ATP pockets, validated by X-ray crystallography of co-crystals .
  • Key Finding : The isopropoxy group enhances hydrophobic interactions with kinase pockets, while electron-withdrawing substituents (e.g., -CF₃) improve metabolic stability .

Q. How can researchers characterize degradation products of 4-(4-isopropoxyphenyl)pyrimidine under physiological conditions?

• Analytical Workflow :

• Incubate the compound in simulated gastric fluid (pH 2.0) and plasma (pH 7.4) at 37°C for 24 hours.
• Analyze degradation profiles using LC-MS/MS (Q-TOF) with a C18 column (gradient: 5–95% acetonitrile in 0.1% formic acid). Identify major metabolites (e.g., hydroxylation at pyrimidine C2 or O-dealkylation of isopropoxy groups) .